2,3-Dichloro-5-(methylsulfonyloxy)pyridine

• Molecular Formula: C6H5Cl2NO3S
• Molecular Weight: 242.08 g/mol
• IUPAC Name: (5,6-dichloropyridin-3-yl) methanesulfonate
• InChI: InChI=1S/C6H5Cl2NO3S/c1-13(10,11)12-4-2-5(7)6(8)9-3-4/h2-3H,1H3
• InChI Key: HDIONPLBWPXAMY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1=CC(=C(N=C1)Cl)Cl

Description

2,3-Dichloro-5-(methylsulfonyloxy)pyridine is a useful research compound. Its molecular formula is C6H5Cl2NO3S and its molecular weight is 242.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 0° C., initially 7.9 g of triethylamine and then 8.5 g of methanesulfonyl chloride were added to 11.6 g of 2,3-dichloro-5-hydroxypyridine in 150 ml of methylene chloride. The mixture was subsequently stirred at approximately 20° C. for 17 hours and then washed with 100 ml of water. The organic phase was dried over magnesium sulfate and then concentrated. The resulting crude product was purified by silica gel chromatography (mobile phase: ethyl acetate/cyclohexane (1:1)). Yield: 9.1 g.